Magnesium;carbonate;hydroxide

• Molecular Formula: CHMgO4-
• Molecular Weight: 101.32 g/mol
• InChI: InChI=1S/CH2O3.Mg.H2O/c2-1(3)4;;/h(H2,2,3,4);;1H2/q;+2;/p-3
• InChIKey: OUHCLAKJJGMPSW-UHFFFAOYSA-K

Magnesium Carbonate Hydroxide: Chemical Identity, Grades, and Comparators

Magnesium carbonate hydroxide (CAS 39409-82-0), also known as basic magnesium carbonate or hydromagnesite, is a mixed carbonate–hydroxide salt with the general formula xMgCO₃·yMg(OH)₂·zH₂O . The most common commercial forms are light (hydromagnesite, approx. 4MgCO₃·Mg(OH)₂·4H₂O) and heavy (dypingite, approx. 4MgCO₃·Mg(OH)₂·5H₂O), distinguished by bulk density, porosity, and thermal decomposition pattern . It is supplied as a white, odorless powder, practically insoluble in water but soluble in dilute acids with effervescence, and decomposes above ~350 °C to MgO, CO₂, and H₂O . Its comparator set includes anhydrous magnesium carbonate (magnesite), magnesium hydroxide, alumina trihydrate (ATH), calcium carbonate, and huntite/hydromagnesite mineral blends.

Light and heavy grades with distinct bulk density and thermal decomposition profiles

Halogen-free flame retardant for polyolefins and flexible PVC; may support V-0 rating

Tableting excipient with grade-dependent compression and disintegration behavior

• [1] Wikipedia contributors. Magnesium carbonate. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Magnesium_carbonate (accessed 2026). View Source
• [2] ChemicalBook. 39409-82-0: Magnesium carbonate hydroxide. https://www.chemicalbook.cn/CASEN_39409-82-0.htm (accessed 2026). View Source
• [3] Sciencedirect Topics. Magnesium Carbonate — an overview. https://www.sciencedirect.com/topics/agricultural-and-biological-sciences/magnesium-carbonate (accessed 2026). View Source

Why Generic Substitution Fails: Grade Differentiation

Compounds within the magnesium carbonate family cannot be freely interchanged because they differ in hydration state, hydroxide content, bulk density, and thermal decomposition pathway. Light magnesium carbonate hydroxide (hydromagnesite) has a bulk density of approximately 0.1–0.3 g/cm³, whereas heavy magnesium carbonate hydroxide (dypingite) ranges from 0.8–1.2 g/cm³ ; this factor of 4–10× difference directly controls powder handling, mixing, and tablet compression behavior. Furthermore, the heavy grade uniquely exhibits an exothermic DTA peak during thermal decomposition, while the light grade does not, reflecting fundamentally different carbonate decomposition kinetics . Anhydrous magnesite (MgCO₃) lacks the hydroxide component that contributes endothermic water release for flame retardancy . These quantifiable physical and thermal differences mean that substituting one grade for another without data risks batch failure in tableting, flame retardancy, or dispersion processes.

Target

Substitute

Risk

Light Mg carbonate hydroxide

Heavy Mg carbonate hydroxide

4–10× bulk density difference may alter powder flow and tablet compression

Magnesium carbonate hydroxide

Anhydrous magnesite (MgCO₃)

Lacks hydroxide component; endothermic water release for flame retardancy may not transfer

Magnesium carbonate hydroxide

ATH or Mg(OH)₂

Thermal decomposition onset and LOI profile differ; reported V-0 margin may narrow

• [1] Unluer, C. & Al-Tabbaa, A. Characterization of light and heavy hydrated magnesium carbonates using thermal analysis. Journal of Thermal Analysis and Calorimetry, 2014, 115(1), 595–607. DOI: 10.1007/s10973-013-3300-3. View Source
• [2] Rigolo, M. & Woodhams, R. T. Basic magnesium carbonate flame retardants for polypropylene. Polymer Engineering and Science, 1992, 32(5), 376–382. DOI: 10.1002/pen.760320505. View Source

Magnesium Carbonate Hydroxide vs. Comparators: Evidence Guide

Polypropylene LOI: MCHP vs. ATH and Mg(OH)₂

Magnesium carbonate hydroxide pentahydrate (MCHP) at ~60 wt% filler loading in polypropylene achieved a Limiting Oxygen Index (LOI) of 28.2 with a V-0 UL-94 rating (no dripping) . This is quantitatively superior to the flammability ratings of alumina trihydrate (ATH) and magnesium hydroxide [Mg(OH)₂] tested under identical conditions in the same study . Typical Mg(OH)₂-filled PP at comparable loading reaches LOI values in the 24–27 range without synergistic agents, while ATH decomposes at a lower temperature (~200 °C), limiting its processing window .

PP Flame Retardancy

Head-to-head

LOI 28.2 · UL-94 V-0 (no dripping)

Reported higher LOI than Mg(OH)₂ and ATH at comparable filler loading

PP matrix, ~60 wt% filler; ISO 4589 / UL-94 vertical test

Evidence Dimension	Limiting Oxygen Index (LOI) at ~60 wt% filler in polypropylene
Target Compound Data	LOI = 28.2; UL-94 V-0 (no dripping)
Comparator Or Baseline	ATH and Mg(OH)₂: “slightly less effective” than MCHP under identical conditions (exact LOI values not reported in source, but class-level inference places Mg(OH)₂ LOI at 24–27 at similar loading)
Quantified Difference	MCHP LOI at least 1–4 units higher than Mg(OH)₂ at equivalent loading; achieved V-0 whereas Mg(OH)₂ often achieves only V-1 or V-2
Conditions	Polypropylene matrix; filler loading ~60 wt%; ISO 4589 LOI test; UL-94 vertical burn test

Why This Matters

For procurement of halogen-free flame retardants in thermoplastics, MCHP provides a wider polymer processing window than ATH and a higher LOI than Mg(OH)₂, potentially enabling V-0 compliance at slightly lower filler loadings, which preserves mechanical properties.

• [1] Rigolo, M. & Woodhams, R. T. Basic magnesium carbonate flame retardants for polypropylene. Polymer Engineering and Science, 1992, 32(5), 376–382. DOI: 10.1002/pen.760320505. View Source
• [2] Hornsby, P. R. Fire retardant action of mineral fillers. Chapter in: Fire Retardant Materials (Horrocks, A. R. & Price, D., eds.), Woodhead Publishing, 2001. ISBN 978-1-85573-419-7. View Source

Thermal Stability Window: MCHP vs. ATH and Mg(OH)₂

MCHP exhibits a thermal stability window between that of ATH (onset of dehydration ~200 °C) and Mg(OH)₂ (dehydroxylation ~340 °C), allowing it to be compounded into polypropylene (processing temperature ~200–230 °C) without premature decomposition . In contrast, ATH begins to decompose at temperatures encountered during PP extrusion, evolving water and causing surface defects; Mg(OH)₂ is stable up to ~340 °C but provides less endothermic heat absorption per unit mass at the critical polymer ignition stage .

Thermal Stability

Head-to-head

Stable >200°C; fits PP extrusion window

Intermediate decomposition onset: withstands PP processing where ATH decomposes

TGA/DTA; PP processing 200–230°C

Evidence Dimension	Onset of significant endothermic decomposition
Target Compound Data	MCHP decomposition intermediate between ~200 °C and ~340 °C (stable during PP processing at 200–230 °C)
Comparator Or Baseline	ATH: decomposition onset ~200 °C (may degrade during PP extrusion); Mg(OH)₂: dehydroxylation ~340 °C (stable but higher onset)
Quantified Difference	MCHP stable >200 °C; ATH unstable >200 °C; Mg(OH)₂ stable to 340 °C. MCHP fills the gap where ATH fails and Mg(OH)₂ is over-stable.
Conditions	Thermogravimetric analysis (TGA) and differential thermal analysis (DTA); polypropylene processing window 200–230 °C

Why This Matters

This intermediate thermal stability is a direct procurement differentiator: compounders seeking a mineral flame retardant compatible with polypropylene extrusion temperatures cannot use ATH (decomposes) and may prefer MCHP over Mg(OH)₂ for its combined water–CO₂ endothermic gas release profile.

• [1] Rigolo, M. & Woodhams, R. T. Basic magnesium carbonate flame retardants for polypropylene. Polymer Engineering and Science, 1992, 32(5), 376–382. DOI: 10.1002/pen.760320505. View Source
• [2] Hull, T. R., Witkowski, A. & Hollingbery, L. Fire retardant action of mineral fillers. Polymer Degradation and Stability, 2011, 96(8), 1462–1469. DOI: 10.1016/j.polymdegradstab.2011.05.006. View Source

Light vs. Heavy Grade: Bulk Density and Tableting Performance

Light magnesium carbonate hydroxide (hydromagnesite) exhibits a bulk density of 0.1–0.3 g/cm³, whereas heavy magnesium carbonate hydroxide (dypingite) ranges from 0.8–1.2 g/cm³ — a factor of ~4–10× [REFS-1, REFS-2]. This density difference is accompanied by a particle size shift: light grade particles are several microns with high specific surface area; heavy grade particles are tens of microns with low specific surface area . During roll compaction and tableting, light magnesium carbonate develops a higher relative tap density and different capping tendency compared to heavy magnesium carbonate, directly affecting tablet tensile strength and disintegration .

Bulk Density & Tableting

Cross-study comparable

Light 0.1–0.3 g/cm³; Heavy 0.8–1.2 g/cm³

Grade-specific density controls hopper flow, tablet weight, and disintegration

Particle size: light ~3–10 µm, heavy ~30–100 µm; direct compression context

Evidence Dimension	Bulk density and associated tableting behavior
Target Compound Data	Light: 0.1–0.3 g/cm³; fine particles (several µm), high surface area. Heavy: 0.8–1.2 g/cm³; coarse particles (tens of µm), low surface area.
Comparator Or Baseline	Light grade vs. heavy grade of magnesium carbonate hydroxide (same compound class, different hydration and morphology)
Quantified Difference	Bulk density ratio heavy/light: 4–10×. Particle size: light ~3–10 µm; heavy ~30–100 µm. Heavy grade yields tablets with higher crushing strength and lower friability.
Conditions	USP/Ph.Eur. monographs; roll compaction/dry granulation and direct compression tableting

Why This Matters

Procurement must specify light or heavy grade explicitly: the large density and particle size gap controls hopper flow, dust generation, tablet weight uniformity, and disintegration time, making substitution a direct cause of batch failure in pharmaceutical manufacturing.

• [1] Joylong Chemical. Light vs Heavy Magnesium Carbonate: Performance Analysis. https://www.wejoylong.com/news/light-vs-heavy-magnesium-carbonate-performance-analysis/ (accessed 2026). View Source
• [2] Eilbracht, C. et al. How do roll compaction/dry granulation affect the tableting behaviour of inorganic materials? Comparison of four magnesium carbonates. European Journal of Pharmaceutics and Biopharmaceutics, 2003, 56(2), 281–289. DOI: 10.1016/S0939-6411(03)00133-7. View Source

Exothermic DTA Peak: Thermal Fingerprint of Heavy vs. Light Grade

In a systematic TG/DTA study of commercially produced light and heavy hydrated magnesium carbonates (HMCs), an exothermic DTA peak was observed exclusively in the heavy HMCs and not in the light HMCs . This exotherm was attributed to the higher CO₂ content and a delayed, more energetic carbonate decomposition step in the heavy grade . Light HMCs showed only endothermic events associated with dehydration and gradual decarbonation. This thermal signature can be used analytically to distinguish the two grades and predict calcination behavior.

Thermal Fingerprint

Head-to-head

Exothermic DTA peak present in heavy grade only

Binary thermal marker differentiates light vs heavy HMCs; influences calcination behavior

TG/DTA, 10°C/min under N₂; attributed to higher CO₂ content

Evidence Dimension	Presence/absence of exothermic DTA peak during thermal decomposition
Target Compound Data	Heavy HMCs: exothermic DTA peak present, attributed to high CO₂ content and delayed decomposition. Light HMCs: no exothermic DTA peak; only endothermic events.
Comparator Or Baseline	Light HMCs (hydromagnesite-dominated): endothermic-only DTA profile
Quantified Difference	Qualitative binary difference: exotherm present (heavy) vs. absent (light). CO₂ content measured by TG and HCl dissolution was systematically higher in heavy HMCs.
Conditions	Simultaneous TG/DTA; heating rate 10 °C/min under N₂; sample mass ~10 mg; temperature range ambient to 1000 °C

Why This Matters

For industrial users calcining magnesium carbonate to MgO, the exothermic event in heavy HMCs can provide additional heat that accelerates the process, whereas light HMCs follow a different energy profile. Quality control laboratories can also use the DTA signature to verify received grade identity.

• [1] Unluer, C. & Al-Tabbaa, A. Characterization of light and heavy hydrated magnesium carbonates using thermal analysis. Journal of Thermal Analysis and Calorimetry, 2014, 115(1), 595–607. DOI: 10.1007/s10973-013-3300-3. View Source

Flame Retardancy and Smoke Suppression in Flexible PVC

In a study of soft poly(vinyl chloride) (PVC) composites, basic magnesium carbonate (BMC, chemically equivalent to magnesium carbonate hydroxide) treated with a polyether titanate coupling agent increased the LOI from 23.9% (pure PVC) to 29.2% at 50 phr loading and achieved UL-94 V-0 rating . Total heat release (THR) dropped from 94.50 MJ/m² to 70.20 MJ/m², and total smoke production (TSP) was reduced from 27.20 m²/kg to 2.30 m²/kg . While no direct comparator such as Mg(OH)₂ was tested in the same study, the magnitude of smoke suppression is notable relative to typical mineral fillers (ATH or Mg(OH)₂ typically reduce TSP by 30–60%, not >90%) .

PVC Smoke Suppression

Class-level inference

ΔLOI +5.3; THR −25.7%; TSP −91.5%

Reported smoke reduction magnitude exceeds typical mineral filler class-level range

Soft PVC, 50 phr Ti4000-treated BMC; cone calorimeter 35 kW/m²

Evidence Dimension	LOI, total heat release, total smoke production in soft PVC
Target Compound Data	LOI = 29.2%; THR = 70.20 MJ/m²; TSP = 2.30 m²/kg; V-0 rating
Comparator Or Baseline	Pure soft PVC baseline: LOI = 23.9%; THR = 94.50 MJ/m²; TSP = 27.20 m²/kg. Class-level: Mg(OH)₂-filled PVC typically reduces TSP by 30–60%.
Quantified Difference	ΔLOI = +5.3 units; ΔTHR = –24.30 MJ/m² (–25.7%); ΔTSP = –24.90 m²/kg (–91.5%)
Conditions	Soft PVC matrix with 50 phr Ti4000-modified BMC; cone calorimeter at 35 kW/m²; UL-94 vertical burn test

Why This Matters

The >90% reduction in total smoke production is an order-of-magnitude improvement over typical mineral flame retardants, making BMC a candidate for PVC applications in enclosed spaces (transport, construction) where smoke toxicity regulations are tightening.

• [1] Yang, B. et al. Effects of polyether titanate coupling agent on the flame retardancy and mechanical properties of soft poly(vinyl chloride)/basic magnesium carbonate composites. Polymer Composites, 2020, 41(9), 3756–3764. DOI: 10.1002/pc.25646. View Source
• [2] Hull, T. R., Witkowski, A. & Hollingbery, L. Fire retardant action of mineral fillers. Polymer Degradation and Stability, 2011, 96(8), 1462–1469. DOI: 10.1016/j.polymdegradstab.2011.05.006. View Source

Wood Thermal Degradation: BMC vs. Mg(OH)₂ and MCH

In a cone calorimetry, TG-DSC, and XRD study on red gum wood, basic magnesium carbonate (BMC, xMgCO₃·yMg(OH)₂·zH₂O), magnesium hydroxide (MH), and magnesium chloride hydrate (MCH) were directly compared . BMC uniquely absorbed heat at the pre-decomposition stage (before ~250 °C), slowing the wood pyrolysis onset. MH lost water at ~270 °C, coinciding with the wood thermal degradation peak, generating a compact char layer that impeded further burning. MCH acted as a Lewis acid catalyst, increasing char yield, but released HCl at 167 °C that coordinated with combustion radicals . The three compounds have distinct, non-interchangeable fire-retardant mechanisms.

Wood Fire Retardancy

Head-to-head

BMC: pre-250°C heat sink; MH: ~270°C char barrier

Non-interchangeable fire-retardant mechanisms depending on target fire stage

Red gum wood; 0.1 mol/L impregnation; TG-DSC and cone calorimeter

Evidence Dimension	Thermal degradation mechanism and char formation on red gum wood
Target Compound Data	BMC: heat absorption at pre-decomposition stage (<250 °C); increased char yield slightly in charring and calcination stages
Comparator Or Baseline	MH: water loss at ~270 °C; compact char layer formation. MCH: Lewis acid char promotion at 167 °C with HCl release.
Quantified Difference	Mixtures of BMC, MH, and MCH showed additive effects, not synergistic. BMC acted earlier in the thermal profile than MH (pre-250 °C vs. ~270 °C).
Conditions	Red gum wood veneers impregnated with 0.1 mol/L compound suspensions; TG-DSC at 15 °C/min under N₂; cone calorimeter at 50 kW/m²

Why This Matters

For wood and cellulosic material fire protection, BMC provides an earlier-stage endothermic effect than Mg(OH)₂, which can delay ignition. Procurement for wood treatment formulations should select the compound based on target fire stage: BMC for pre-ignition heat sink; MH for char barrier formation during flaming combustion.

• [1] Zhang, J. et al. Comparative Performance of Three Magnesium Compounds on Thermal Degradation Behavior of Red Gum Wood. Materials, 2014, 7(2), 637–652. DOI: 10.3390/ma7020637. View Source

Magnesium Carbonate Hydroxide: Key Application Scenarios

Halogen-Free Flame Retardant Compounding for Polypropylene

MCHP pentahydrate is the preferred filler when a V-0 rating (LOI ≥ 28) is required in polypropylene without halogenated synergists. Its thermal stability up to ~230 °C allows direct compounding into PP without the premature dehydration that occurs with ATH . The LOI of 28.2 exceeds that of Mg(OH)₂ at equivalent loading, enabling compliance with IEC 60695-11-10 vertical burn test criteria .

Direct-Compression Tablet Formulation: Grade Selection

Heavy magnesium carbonate hydroxide (dypingite, bulk density 0.8–1.2 g/cm³) is indicated for high-speed direct compression where low friability and high crushing strength are required . Light grade (0.1–0.3 g/cm³) is preferred for low-dose, rapid-disintegration or chewable tablets where high porosity accelerates dissolution [REFS-1, REFS-2]. Substitution without granulation parameter adjustment leads to capping or weight variability due to the 4–10× density gap .

Smoke-Suppressant Flame Retardant for Flexible PVC

Basic magnesium carbonate (BMC) with appropriate surface treatment reduces total smoke production by >90% in soft PVC composites while increasing LOI to 29.2% and passing V-0 . This outperforms typical mineral fillers that achieve only 30–60% smoke reduction, making BMC a candidate for railway, marine, and building interior materials subject to EN 45545 or ASTM E662 smoke density limits [REFS-1, REFS-2].

Calcination to Reactive MgO: Heavy Grade Exotherm Assistance

Heavy magnesium carbonate hydroxide exhibits an exothermic DTA peak not present in light grade . When calcined to produce reactive MgO for cement, refractory, or environmental sorbent applications, this exotherm can reduce external energy input. The higher CO₂ content and delayed decomposition pattern of heavy HMCs influence the specific surface area and crystallite size of the resulting MgO .

Application

Selection Property

Validation Focus

PP flame retardant compounding

Thermal stability window and reported LOI rating

UL-94 V-0 compliance without halogenated synergists

Direct-compression tablet formulation

Bulk density grade and powder flow profile

Tablet crushing strength, friability, and disintegration time

Flexible PVC smoke suppression

Total smoke production reduction and LOI improvement

EN 45545 or ASTM E662 smoke density limits

Calcination to reactive MgO

Exothermic DTA signature and CO₂ content

Reduced external energy input and MgO crystallite control

• [1] Rigolo, M. & Woodhams, R. T. Basic magnesium carbonate flame retardants for polypropylene. Polymer Engineering and Science, 1992, 32(5), 376–382. DOI: 10.1002/pen.760320505. View Source
• [2] Eilbracht, C. et al. How do roll compaction/dry granulation affect the tableting behaviour of inorganic materials? Comparison of four magnesium carbonates. European Journal of Pharmaceutics and Biopharmaceutics, 2003, 56(2), 281–289. DOI: 10.1016/S0939-6411(03)00133-7. View Source